Cas no 22698-81-3 (1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl-)
22698-81-3 structure
Product Name:1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl-
CAS No:22698-81-3
MF:C16H12O4S2
MW:332.394082069397
CID:251046
PubChem ID:2763098
Update Time:2025-04-19
1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl-
- 2,3,7,8-TETRAMETHYL-1,4,6,9-THIANTHRENETETRONE
- 2,3,7,8-tetramethylthianthrene-1,4,6,9-tetrone
- 1,4,6,9-tetraoxo-2,3,7,8-tetramethyl-1,4,6,9-tetrahydro-thianthrene
- 2,3,7,8-tetramethylthianthrene-1,4,6,9-tetraone
- FT-0767242
- DTXSID40376736
- 22698-81-3
-
- Inchi： 1S/C16H12O4S2/c1-5-6(2)10(18)14-13(9(5)17)21-15-11(19)7(3)8(4)12(20)16(15)22-14/h1-4H3
- InChI Key： XHXPIGHXTFVVOD-UHFFFAOYSA-N
- SMILES： S1C2C(C(C)=C(C)C(C=2SC2C(C(C)=C(C)C(C1=2)=O)=O)=O)=O
Computed Properties
- Exact Mass: 332.01800
- Monoisotopic Mass: 332.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.48
- Boiling Point: 442.8°Cat760mmHg
- Flash Point: 189°C
- Refractive Index: 1.676
- PSA: 124.76000
- LogP: 2.22820
1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl- Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
22698-81-3 (1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
